Cas no 6377-18-0 (Chartreusin)

Chartreusin structure
Chartreusin structure
Product Name:Chartreusin
CAS No:6377-18-0
MF:C32H32O14
MW:640.588090896606
CID:503669
PubChem ID:5281394
Update Time:2025-04-19

Chartreusin Chemical and Physical Properties

Names and Identifiers

    • Benzo[h][1]benzopyrano[5,4,3-cde][1]benzopyran-5,12-dione,10-[[6-deoxy-2-O-(6-deoxy-3-O-methyl-a-D-galactopyranosyl)-b-D-galactopyranosyl]oxy]-6-hydroxy-1-methyl-
    • Benzo[h][1]benzopyrano[5,4,3-cde][1]benzopyran-5,12-dione,10-[[6-deoxy-2-O-(6-deoxy-3-O-methyl-a-D-galactopyranosyl)-b-D-gala
    • CHARTREUSIN
    • antibioticx-465a
    • chartreusin from streptomyces*chartreusis
    • u-7257
    • NSC 5159
    • CHEBI:3580
    • Q15410881
    • 6377-18-0
    • UNII-HS0H395E3O
    • M01618
    • NS00011744
    • DTXSID20930431
    • HY-121136
    • CCG-208644
    • [(2S,3R,4S,5R,6R)-3-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyl-tetrahydropyran-2-yl]oxy-4,5-dihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-hydroxy-methyl-[?]dione
    • 10-{3-[2-(3,5-Dihydroxy-4-methoxy-6-methyl-tetrahydro-pyran-2-yl)-ethoxy]-4,5-dihydroxy-6-methyl-tetrahydro-pyran-2-yloxy}-6-hydroxy-1-methyl-benzo[h!chromeno[5,4,3-cde!chromene-5,12-dione
    • Benzo(h)(1)benzopyrano(5,4,3-cde)(1)benzopyran-5,12-dione, 10-((6-deoxy-2-O-(6-deoxy-3-O-methyl-alpha-D-galactopyranosyl)-beta-D-galactopyranosyl)oxy)-6-hydroxy-1-methyl- (9CI)
    • Benzo(h)(1)benzopyrano(5,4,3-cde)(1)benzopyran-5,12-dione, 10-((6-deoxy-2-O-(6-deoxy-3-O-methyl-.alpha.-D-galactopyranosyl)-.beta.-D-galactopyranosyl)oxy)-6-hydroxy-1-methyl-
    • CHEMBL1554674
    • HS0H395E3O
    • BRN 0075649
    • 4-19-00-03078 (Beilstein Handbook Reference)
    • Benzo(h)(1)benzopyrano(5,4,3-cde)(1)benzopyran-5,12-dione, 10-((6-deoxy-2-O-(6-deoxy-3-O-methyl-alpha-D-galactopyranosyl)-beta-D-galactopyranosyl)oxy)-6-hydroxy-1-methyl-
    • AKOS040745662
    • Lambdamycin
    • Chartreusin, dihydrate
    • C09181
    • X 465A
    • Antibiotic X-465A
    • CHARTREUSIN [MI]
    • PONPPNYZKHNPKZ-RYBWXQSLSA-N
    • SCHEMBL973723
    • CS-0079527
    • NCGC00163668-01
    • NSC-5159
    • CHARTREUSIN, (-)-
    • 3-[(2S,3R,4S,5R,6R)-3-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4,5-dihydroxy-6-methyloxan-2-yl]oxy-8-hydroxy-15-methyl-11,18-dioxapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2(7),3,5,8,12(20),13,15-octaene-10,17-dione
    • AKOS004902212
    • DTXSID50871929
    • SCHEMBL973724
    • WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1 &QH 2
    • 3-[3-(3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-4,5-dihydroxy-6-methyloxan-2-yl]oxy-8-hydroxy-15-methyl-11,18-dioxapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2(7),3,5,8,12(20),13,15-octaene-10,17-dione
    • Neuro_000004
    • SMR001565476
    • 6-Hydroxy-1-methyl-5,12-dioxo-5,12-dihydrobenzo[h]chromeno[5,4,3-cde]chromen-10-yl 6-deoxy-2-O-(6-deoxy-3-O-methylhexopyranosyl)hexopyranoside
    • WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1
    • NSC5159
    • PONPPNYZKHNPKZ-UHFFFAOYSA-N
    • MLS002701890
    • 6-Hydroxy-1-methyl-5,12-dioxo-5,12-dihydrobenzo[h]chromeno[5,4,3-cde]chromen-10-yl 6-deoxy-2-O-(6-deoxy-3-O-methylhexopyranosyl)hexopyranoside #
    • 6-Hydroxy-1-methyl-5,12-dioxo-5,12-dihydrobenzo[h][1]benzopyrano[5,4,3-cde][1]benzopyran-10-yl 6-deoxy-2-O-(6-deoxy-3-O-methylhexopyranosyl)hexopyranoside
    • CHEMBL357992
    • Benzo[h][1]benzopyrano[5,3-cde][1]benzopyran-5,12-dione, 10-[[6-deoxy-2-O-(6-deoxy-3-O-methyl-.alpha.-D-galactopyranosyl)-.beta.-D-galactopyranosyl]oxy]-6-hydroxy-1-methyl-
    • MLS003559964
    • U-7257 X 465A NSC 5159 Lambdamycin CHARTREUSIN Antibiotic X-465A Chartreusin, dihydrate WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1 WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1 WLN: T B66 K666 2AB T HVO SVOJ F1 QQ LO- BT6OTJ DQ EQ F1 CO- BT6OTJ CQ DO1 EQ F1 &QH 2
    • G91333
    • 10-[[6-Deoxy-2-O-(6-deoxy-3-O-methyl-alpha-D-galactopyranosyl)-beta-D-galactopyranosyl]oxy]-6-hydroxy-1-methylbenzo[h][1]benzopyrano[5,4,3-cde][1]benzopyran-5,12-dione; Antibiotic X 465A; Lambdamycin; NSC 5159;
    • DTXCID901359158
    • 3-((2S,3R,4S,5R,6R)-3-((2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-4,5-dihydroxy-6-methyloxan-2-yl)oxy-8-hydroxy-15-methyl-11,18-dioxapentacyclo(10.6.2.02,7.09,19.016,20)icosa-1(19),2(7),3,5,8,12(20),13,15-octaene-10,17-dione
    • DA-62258
    • Benzo(h)(1)benzopyrano(5,4,3-cde)(1)benzopyran-5,12-dione, 10-((6-deoxy-2-O-(6-deoxy-3-O-methyl-alpha-D-galactopyranosyl)-beta-D-galactopyranosyl)oxy)-6-hydroxy-1-methyl-(9CI)
    • Chartreusin
    • Inchi: 1S/C32H32O14/c1-10-8-9-15-18-16(10)29(38)45-26-17-13(23(35)20(19(18)26)30(39)43-15)6-5-7-14(17)44-32-28(24(36)21(33)11(2)42-32)46-31-25(37)27(40-4)22(34)12(3)41-31/h5-9,11-12,21-22,24-25,27-28,31-37H,1-4H3/t11-,12-,21+,22+,24+,25-,27+,28-,31-,32+/m1/s1
    • InChI Key: PONPPNYZKHNPKZ-RYBWXQSLSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@H]([C@@H](C)O1)O)OC)O)[C@H]1[C@H](OC2=CC=CC3=C(C4C(=O)OC5=CC=C(C)C6C(=O)OC(C=4C=65)=C23)O)O[C@H](C)[C@@H]([C@@H]1O)O

Computed Properties

  • Exact Mass: 640.17900
  • Monoisotopic Mass: 640.179206
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 5
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.1
  • Topological Polar Surface Area: 200

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 185 ºC
  • Boiling Point: 592.39°C (rough estimate)
  • Flash Point: 307.8°C
  • Refractive Index: 1.6130 (estimate)
  • Solubility: Almost insoluble (0.017 g/l) (25 º C),
  • PSA: 207.72000
  • LogP: 1.36980
  • Solubility: Not determined
  • Specific Rotation: D25 +132.5° (c = 0.2 in pyridine); D25 -33° (c = 0.3 in glacial acetic acid)

Chartreusin Security Information

  • Hazard Category Code: 40
  • Safety Instruction: 22-36/37/39-45
  • Hazardous Material Identification: Xn
  • Storage Condition:Low temperature ventilation and drying in warehouse

Chartreusin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci21314-1mg
Chartreusin
6377-18-0 98%
1mg
¥592.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci21314-5mg
Chartreusin
6377-18-0 98%
5mg
¥1646.00 2023-09-09
TRC
C291848-1mg
Chartreusin
6377-18-0
1mg
$ 150.00 2023-09-08
TRC
C291848-2.5mg
Chartreusin
6377-18-0
2.5mg
$ 236.00 2023-09-08
TRC
C291848-10mg
Chartreusin
6377-18-0
10mg
$ 782.00 2023-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-202994-5 mg
Chartreusin,
6377-18-0 ≥98%
5mg
¥790.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-202994A-25 mg
Chartreusin,
6377-18-0 ≥98%
25mg
¥4,625.00 2023-07-10
LKT Labs
C2803-5 mg
Chartreusin
6377-18-0 ≥98%
5mg
$238.60 2023-07-11
LKT Labs
C2803-25 mg
Chartreusin
6377-18-0 ≥98%
25mg
$885.70 2023-07-11
BioAustralis
BIA-C1124-5 mg
Chartreusin
6377-18-0 >95%byHPLC
5mg
$205.00 2023-09-13
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD